Cas no 73152-68-8 (1-Bromo-4-pentylbicyclo[2.2.2]octane)

1-Bromo-4-pentylbicyclo[2.2.2]octane structure
73152-68-8 structure
Product Name:1-Bromo-4-pentylbicyclo[2.2.2]octane
CAS No:73152-68-8
MF:C13H23Br
MW:259.22572350502
CID:2800449
PubChem ID:12534977
Update Time:2025-04-21

1-Bromo-4-pentylbicyclo[2.2.2]octane Chemical and Physical Properties

Names and Identifiers

    • DTXSID70501630
    • 73152-68-8
    • SCHEMBL7024274
    • 1-bromo-4-pentylbicyclo[2.2.2]octane
    • LQFKHBHZZXHNCM-UHFFFAOYSA-N
    • 1-bromo-4-pentylbicyclo(2,2,2)octane
    • 1-Bromo-4-pentylbicyclo[2.2.2]octane
    • Inchi: 1S/C13H23Br/c1-2-3-4-5-12-6-9-13(14,10-7-12)11-8-12/h2-11H2,1H3
    • InChI Key: LQFKHBHZZXHNCM-UHFFFAOYSA-N
    • SMILES: BrC12CCC(CCCCC)(CC1)CC2

Computed Properties

  • Exact Mass: 258.09831Da
  • Monoisotopic Mass: 258.09831Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 0Ų
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